Cas no 1780167-30-7 (3-methyl-1,2,3,4-tetrahydroquinolin-8-ol)

• Product Name: 3-methyl-1,2,3,4-tetrahydroquinolin-8-ol
• CAS No: 1780167-30-7
• CID: 4613420
• Update Time: 2025-05-28

3-methyl-1,2,3,4-tetrahydroquinolin-8-ol Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1,2,3,4-tetrahydroquinolin-8-ol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 3-methyl-1,2,3,4-tetrahydroquinolin-8-ol

Research Brief on 3-methyl-1,2,3,4-tetrahydroquinolin-8-ol (CAS: 1780167-30-7): Recent Advances and Applications

3-methyl-1,2,3,4-tetrahydroquinolin-8-ol (CAS: 1780167-30-7) is a tetrahydroquinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of neurodegenerative diseases and cancer. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical characteristics, biological activities, and future research directions.

The synthesis of 3-methyl-1,2,3,4-tetrahydroquinolin-8-ol has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) described a novel catalytic asymmetric synthesis method that enhances enantioselectivity, which is critical for its pharmacological efficacy. The compound's structure-activity relationship (SAR) has also been explored, revealing that the hydroxyl group at the 8-position and the methyl group at the 3-position are essential for its bioactivity. These modifications have been linked to improved blood-brain barrier permeability, making it a promising candidate for treating central nervous system (CNS) disorders.

In the context of neurodegenerative diseases, 3-methyl-1,2,3,4-tetrahydroquinolin-8-ol has shown neuroprotective effects in preclinical models. Research published in ACS Chemical Neuroscience (2024) demonstrated that the compound reduces oxidative stress and inhibits amyloid-beta aggregation, two key pathological features of Alzheimer's disease. Additionally, it has been found to modulate the activity of acetylcholine esterase (AChE), suggesting potential applications in improving cognitive function. These findings position the compound as a multifunctional agent for neurodegenerative therapy.

Beyond neurodegeneration, 3-methyl-1,2,3,4-tetrahydroquinolin-8-ol has exhibited anticancer properties. A recent study in the European Journal of Medicinal Chemistry (2024) reported that the compound induces apoptosis in cancer cells by targeting the PI3K/AKT/mTOR signaling pathway. Its ability to selectively inhibit cancer cell proliferation while sparing normal cells underscores its potential as a targeted therapy. Furthermore, its low toxicity profile in animal models supports its candidacy for further clinical development.

Despite these promising results, challenges remain in the development of 3-methyl-1,2,3,4-tetrahydroquinolin-8-ol as a therapeutic agent. Pharmacokinetic studies indicate that the compound has a relatively short half-life, necessitating formulation improvements or structural modifications to enhance its stability. Additionally, more extensive in vivo studies are needed to validate its efficacy and safety in humans. Collaborative efforts between academia and industry will be crucial to address these challenges and advance the compound toward clinical trials.

In conclusion, 3-methyl-1,2,3,4-tetrahydroquinolin-8-ol (CAS: 1780167-30-7) represents a versatile scaffold with significant potential in treating neurodegenerative diseases and cancer. Recent advancements in its synthesis and mechanistic understanding have paved the way for further exploration. Future research should focus on optimizing its pharmacokinetic properties and conducting rigorous preclinical and clinical evaluations to unlock its full therapeutic potential.